6-azido-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]hexanamide

Specification

• CAS No.: 2227423-33-6
• Molecular Formula: C19H20N6O5
• Molecular Weight: 412.4

Introduction

6-Azido-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]hexanamide is a complex organic compound that features an azido functional group, a piperidine derivative, and an isoindole moiety. This compound is notable for its potential applications in medicinal chemistry, particularly in the development of targeted therapies.

Synthesis and Chemical Reactions

The synthesis of 6-azido-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]hexanamide typically involves multiple steps, requiring careful control of reaction conditions such as temperature and solvent choice to ensure high yields and minimize side products. Solvents like dimethylformamide or dichloromethane are commonly used in these reactions.

Applications and Potential Uses

This compound is often used as a PROTAC (Proteolysis Targeting Chimera) linker, featuring a pomalidomide moiety, an aliphatic spacer, and an azide group. PROTACs are designed to target specific proteins for degradation by the ubiquitin-proteasome system, offering a promising approach in drug development for various diseases.

Application	Description
PROTAC Linker	Used in targeted protein degradation therapies
Medicinal Chemistry	Potential in developing novel therapeutic agents

Safety and Handling

While specific safety data for this compound may not be widely available, compounds with azido groups generally require careful handling due to their potential explosiveness. It is essential to follow standard laboratory safety protocols when handling such substances.